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Compound of Interest

Compound Name: Enofelast

Cat. No.: B1671339

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of Enofelast in
Dimethyl Sulfoxide (DMSO). Below you will find frequently asked questions (FAQS),
troubleshooting advice, and detailed experimental protocols to ensure the successful use of
Enofelast in your research.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of Enofelast in DMSO?

Al: While specific quantitative solubility data for Enofelast in DMSO is not readily available in
public literature, chemical suppliers indicate that Enofelast is soluble in DMSO. For practical
purposes, it is recommended to prepare stock solutions in the range of 10-25 mg/mL. It is
always best practice to perform a small-scale solubility test to determine the optimal
concentration for your specific experimental needs.

Q2: How should | prepare a stock solution of Enofelast in DMSO?

A2: To prepare a stock solution, it is advisable to first dissolve Enofelast in pure DMSO before
diluting it to the desired concentration with your aqueous buffer or cell culture medium. For
instance, a product information sheet for a similar compound suggests that for maximum
solubility in aqueous buffers, the compound should first be dissolved in DMSO and then diluted.

Q3: What are the recommended storage conditions for Enofelast stock solutions in DMSO?
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A3: Enofelast stock solutions in DMSO should be stored at -20°C for short-term storage (up to
one month) and at -80°C for long-term storage (up to six months). It is crucial to aliquot the
stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to
degradation of the compound.

Q4: Is my Enofelast in DMSO solution stable at room temperature?

A4: It is not recommended to store Enofelast in DMSO at room temperature for extended
periods. One study on the stability of a large compound library in DMSO at room temperature
showed that by one year, a significant percentage of compounds had degraded[1]. For optimal
results, always store your Enofelast stock solution at the recommended frozen temperatures.

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Precipitation observed after
diluting DMSO stock solution in

an aqueous buffer.

The aqueous solubility of
Enofelast is low, and the final
concentration in the aqueous
buffer exceeds its solubility

limit.

- Increase the percentage of
DMSO in the final solution
(note: ensure the final DMSO
concentration is compatible
with your experimental
system).- Perform a serial
dilution of the DMSO stock
solution into the aqueous
buffer while vortexing to
ensure proper mixing.- Warm
the aqueous buffer slightly
before adding the DMSO stock

solution.

Inconsistent experimental
results using the same

Enofelast stock solution.

The stock solution may have
degraded due to improper
storage or multiple freeze-thaw

cycles.

- Prepare a fresh stock solution
from solid Enofelast.- Ensure
the stock solution is aliquoted
and that each aliquot is used
only once.- Verify the storage

temperature of your freezer.

Difficulty dissolving Enofelast
powder in DMSO.

The Enofelast powder may
have absorbed moisture, or
the DMSO may not be of

sufficient purity.

- Ensure you are using
anhydrous, high-purity DMSO.-
Gently warm the solution to
37°C and vortex to aid
dissolution.- Use sonication for
a short period to break up any

clumps.

Data Summary

Table 1: Enofelast Properties
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Property Value
Molecular Formula C16H1sFO
Molecular Weight 242.29 g/mol
Synonyms BI-L-239

Table 2: Recommended Storage of Enofelast in DMSO

Storage Condition Duration Recommendation

Room Temperature Not Recommended Potential for degradation.

Use with caution; monitor for

4°C Short-term (days) S

precipitation.

Aliguot to avoid freeze-thaw
-20°C Up to 1 month

cycles.
-80°C Up to 6 months Optimal for long-term storage.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Enofelast Stock Solution in DMSO
o Materials:
o Enofelast powder (MW: 242.29 g/mol )
o Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes
e Procedure:
1. Weigh out 2.42 mg of Enofelast powder and place it in a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.
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3. Vortex the solution until the Enofelast is completely dissolved. Gentle warming to 37°C
may be applied if necessary.

4. Aliquot the 10 mM stock solution into single-use volumes in sterile microcentrifuge tubes.

5. Store the aliquots at -20°C or -80°C.

Signaling Pathway and Experimental Workflow

Enofelast's therapeutic target is believed to be alpha-Enolase (ENO1), a key enzyme in the

glycolytic pathway that is also implicated in cancer progression through the PI3K/Akt signaling
pathway.
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Caption: Enofelast inhibits ENO1, a downstream effector of the PI3K/Akt pathway.
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Caption: Workflow for preparing and using Enofelast in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Enofelast Technical Support Center: DMSO Solubility
and Stability Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671339#enofelast-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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